(Z)-4-cyano-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-cyano-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H13N3O3S2/c1-20-14-8-7-13(25(2,22)23)9-15(14)24-17(20)19-16(21)12-5-3-11(10-18)4-6-12/h3-9H,1-2H3
• InChI Key: PKFPPWFLQWMYJR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol

Description

Benzothiazole is a heterocyclic compound that is pervasive in vital bioactive molecules. It has been explored for a variety of therapeutic applications, making it an interesting scaffold for designing new broad-spectrum pharmacophores.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The structure of benzothiazole derivatives can be examined using FTIR, 1H, 13C-NMR, and HRMS techniques.

Chemical Reactions Analysis

Benzothiazole and its derivatives can undergo various chemical reactions. For instance, a series of benzothiazole and benzoxazole linked 1,4-disubstituted 1,2,3-triazoles was synthesized through copper(I) catalyzed azide-alkyne cycloaddition reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on the specific derivative. For instance, the molecular weight of 3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-imine is 242.32.

Scientific Research Applications

Drug Discovery

This compound exhibits a structure that is conducive to binding with various biological targets, making it a valuable scaffold in drug discovery. . The compound’s potential for modification allows researchers to optimize its interaction with biological targets, leading to the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific derivative and its biological target. For instance, some benzothiazole derivatives have shown promising anti-tubercular activity.

Future Directions

Benzothiazole and its derivatives continue to be an area of active research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring new biological activities, and improving the potency and selectivity of these compounds.